2-((5-(4-(3-chlorobenzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[[5-[4-(3-chlorobenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C18H22ClN5O3S2/c1-27-10-5-20-15(25)12-28-18-22-21-17(29-18)24-8-6-23(7-9-24)16(26)13-3-2-4-14(19)11-13/h2-4,11H,5-10,12H2,1H3,(H,20,25)
• InChI Key: XMBTYDJSQZHSSR-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CSC1=NN=C(S1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H22ClN5O3S2
• Molecular Weight: 456.0 g/mol

Description

2-((5-(4-(3-chlorobenzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C18H22ClN5O3S2 and its molecular weight is 455.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds with structures related to the mentioned chemical have been synthesized for their potential biological activities. For instance, novel 1,3,4-thiadiazole amide compounds containing piperazine were synthesized and showed inhibitory effects against certain bacteria and viruses, indicating their potential as antimicrobial and antiviral agents (Xia, 2015). Another study focused on the synthesis of thiadiazole derivatives for their antimicrobial activities, further highlighting the relevance of these compounds in developing new pharmaceutical agents (Patel, S. W. Park, 2015).

Antitumor Evaluation

Several studies have evaluated the antitumor activities of thiadiazole derivatives. Compounds with thiadiazole and piperazine structures have been synthesized and assessed for their anticancer properties, with some showing promising results against various cancer cell lines, underscoring the potential of these compounds in cancer therapy (Hamama, Gouda, Badr, Zoorob, 2013).

Antimicrobial and Antifungal Agents

The antimicrobial and antifungal activities of compounds containing thiadiazole and piperazine units have been a significant focus. Research has demonstrated the synthesis of such compounds and their successful application as antimicrobial agents, with notable efficacy against bacteria and fungi, suggesting their potential use in treating infectious diseases (Ismailova, Okmanov, Ziyaev, Shakhidoyatov, Tashkhodjaev, 2014).

Insecticidal Applications

In addition to their potential in medical treatments, compounds with structures related to the mentioned chemical have been explored for their insecticidal properties. For example, novel heterocycles incorporating a thiadiazole moiety were synthesized and assessed against the cotton leafworm, showing significant insecticidal activity and suggesting potential agricultural applications (Fadda, Salam, Tawfik, Anwar, Etman, 2017).